Cas no 113334-58-0 (2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 113334-58-0
• MF: C₁₀H₇NO₃S
• MW: 221.232481241226
• CID: 2610462
• PubChem ID: 43140162
• Update Time: 2025-04-21

2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-(3-hydroxyphenyl)-
• 113334-58-0
• DTXSID60655499
• 2-(3-hydroxyphenyl)thiazole-4-carboxylic acid

• MDL： MFCD11179449
• Inchi： 1S/C10H7NO3S/c12-7-3-1-2-6(4-7)9-11-8(5-15-9)10(13)14/h1-5,12H,(H,13,14)
• InChI Key： PJBROFATYWROMQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 221.01466426Da
• Monoisotopic Mass: 221.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų